Cas no 1864056-14-3 (3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride)

• Product Name: 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride
• CAS No: 1864056-14-3
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• MDL: MFCD28126276
• CID: 5042055
• PubChem ID: 86262762
• Update Time: 2025-05-21

3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-ylmethyl)pyrrolidine hydrochloride
• 3-(thiophen-3-ylmethyl)pyrrolidine;hydrochloride
• 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride

• MDL： MFCD28126276
• Inchi： 1S/C9H13NS.ClH/c1-3-10-6-8(1)5-9-2-4-11-7-9;/h2,4,7-8,10H,1,3,5-6H2;1H
• InChI Key： WLBUUVMQLVLDDT-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 40.3

Additional information on 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride

Comprehensive Overview of 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride (CAS No. 1864056-14-3)

3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride (CAS No. 1864056-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and material science. The presence of a hydrochloride salt form enhances its solubility, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its structural similarity to several pharmacophores.

In recent years, the demand for heterocyclic compounds like 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride has surged due to their relevance in developing central nervous system (CNS) therapeutics. The compound's thiophene ring is known for its electron-rich properties, which contribute to its interactions with biological targets. This has led to its exploration in neuropharmacology and enzyme inhibition studies. Additionally, its pyrrolidine scaffold is a common feature in many FDA-approved drugs, further highlighting its importance in medicinal chemistry.

From a synthetic perspective, CAS No. 1864056-14-3 is often utilized in multistep organic synthesis to create complex molecules. Its hydrochloride salt form ensures stability during storage and handling, a critical factor for industrial applications. The compound's molecular weight and polarity make it suitable for various analytical techniques, including HPLC and mass spectrometry, which are essential for quality control in pharmaceutical manufacturing.

One of the trending topics in the scientific community is the search for sustainable synthesis methods for compounds like 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride. Researchers are exploring green chemistry approaches to reduce environmental impact while maintaining high yields. This aligns with the growing emphasis on eco-friendly pharmaceutical production, a subject frequently searched in academic and industrial databases. The compound's potential role in catalysis and ligand design also makes it a candidate for metal-organic frameworks (MOFs) research, another hot topic in materials science.

Another area of interest is the compound's applicability in peptide mimetics and small molecule inhibitors. Its structural flexibility allows for modifications that can enhance binding affinity to specific targets, such as G-protein-coupled receptors (GPCRs). This has led to its inclusion in virtual screening libraries, where computational tools predict its interactions with biological systems. Such applications are frequently queried in AI-driven drug discovery platforms, reflecting the intersection of chemistry and artificial intelligence.

In summary, 3-(Thiophen-3-ylmethyl)pyrrolidine hydrochloride (CAS No. 1864056-14-3) is a multifaceted compound with broad relevance in modern chemistry and pharmacology. Its unique structure, solubility properties, and versatile applications make it a valuable asset for researchers aiming to address challenges in drug development and material innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing cutting-edge research.